Cas no 2171154-95-1 ((3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)
(3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
- EN300-1576735
- 2171154-95-1
- (3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid
-
- Inchi: 1S/C26H30N2O5/c1-2-17(14-24(29)30)27-25(31)23(13-16-11-12-16)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23-/m0/s1
- InChI Key: BSLSQDBVBBMGRO-SBUREZEXSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H](C(N[C@H](CC(=O)O)CC)=O)CC1CC1)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
(3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576735-0.05g |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1576735-0.1g |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1576735-0.25g |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1576735-0.5g |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1576735-1.0g |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1576735-2.5g |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1576735-5.0g |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1576735-10.0g |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1576735-50mg |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576735-100mg |
(3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid |
2171154-95-1 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
Research Brief on (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171154-95-1)
The compound (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid (CAS: 2171154-95-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, structural properties, and biological relevance.
Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of complex peptides, particularly those involving cyclopropyl amino acids. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), a widely used method for constructing peptides with high precision. Researchers have reported successful incorporation of this compound into peptide chains, demonstrating its stability and compatibility with standard SPPS protocols.
Structural analyses of (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid have revealed unique conformational properties attributed to the cyclopropyl moiety. These properties are believed to influence the peptide's secondary structure, potentially enhancing its binding affinity to target proteins. Computational modeling studies have further supported these findings, suggesting that the compound could serve as a valuable scaffold for designing novel therapeutics.
In addition to its synthetic utility, preliminary biological evaluations have indicated that derivatives of this compound exhibit promising activity against specific enzyme targets. For instance, one study reported inhibitory effects on proteases involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.
In conclusion, (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid represents a versatile and promising compound in the realm of peptide-based drug discovery. Its unique structural features and synthetic accessibility make it a valuable tool for researchers exploring new therapeutic avenues. Future research should focus on optimizing its biological activity and expanding its applications in medicinal chemistry.
2171154-95-1 ((3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)